7-Methoxy-9-methylphenazine-1-carboxylic acid
Overview
Description
7-Methoxy-9-methylphenazine-1-carboxylic acid is a chemical compound with the molecular formula C15H12N2O3 and a molecular weight of 268.27 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of this compound is represented by the SMILES notation:CC1=CC(=CC2=NC3=CC=CC(=C3N=C12)C(=O)O)OC . Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 268.27 and a molecular formula of C15H12N2O3 . The compound’s polar surface area (PSA) is 72.31, and its partition coefficient (LogP) is 2.79820 .Scientific Research Applications
7-Methoxy-9-methylphenazine-1-carboxylic acid is a promising compound for a variety of scientific and medical applications. It has been used as a model compound in the study of the structure and properties of phenazines, and in the synthesis of other phenazines. It has also been used in the development of drug delivery systems, as a diagnostic tool, and as a potential therapeutic agent.
Mechanism of Action
The mechanism of action of 7-Methoxy-9-methylphenazine-1-carboxylic acid is not yet fully understood, but it is thought to involve the binding of the this compound molecule to specific receptors or enzymes on the cell surface. This binding triggers a cascade of biochemical reactions that lead to the desired effect.
Biochemical and Physiological Effects
This compound has been found to have a range of biochemical and physiological effects. In laboratory studies, it has been found to have antimicrobial, anti-inflammatory, and antioxidant activity. It has also been found to have cytotoxic activity, and to inhibit the growth of cancer cells.
Advantages and Limitations for Lab Experiments
The advantages of using 7-Methoxy-9-methylphenazine-1-carboxylic acid in laboratory experiments include its low cost, its availability in a variety of forms, and its versatility. The main limitation of using this compound in laboratory experiments is its toxicity, which can be reduced by using appropriate safety measures.
Future Directions
The future of 7-Methoxy-9-methylphenazine-1-carboxylic acid is promising, as it has potential applications in a variety of fields. Possible future directions include the development of more efficient synthesis methods, the further study of its biochemical and physiological effects, and the development of drug delivery systems. Additionally, this compound could be used in the development of new therapeutic agents, and in the development of diagnostic tools.
properties
IUPAC Name |
7-methoxy-9-methylphenazine-1-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N2O3/c1-8-6-9(20-2)7-12-13(8)17-14-10(15(18)19)4-3-5-11(14)16-12/h3-7H,1-2H3,(H,18,19) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MWYAWOIYZAYOOL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC2=NC3=CC=CC(=C3N=C12)C(=O)O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80587521 |
Source
|
| Record name | 7-Methoxy-9-methylphenazine-1-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80587521 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
268.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
83297-77-2 |
Source
|
| Record name | 7-Methoxy-9-methylphenazine-1-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80587521 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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